5-Chloro-2-methyl-4-isothiazolin-3-one

Description

5-Chloro-2-methyl-4-isothiazolin-3-one (CMI) is an isothiazolinone compound used as an antimicrobial preservative in various products . It appears as crystals and functions as a biocide and preservative due to its antibacterial and antifungal properties . Often used in combination with 2-methyl-4-isothiazolin-3-one (MI) , CMI is effective against gram-positive and gram-negative bacteria, yeast, and fungi . The mixture of CMI and MI is known by the registered tradename Kathon .

CMI is found in many water-based personal care products and cosmetics , as well as in hygiene products, paints, emulsions, cutting oils, paper coatings, and water storage and cooling units . It is also used in glue production, detergents, paints, fuels, and other industrial processes . Research has explored CMI's potential as a biocide in aircraft fuel systems, demonstrating its effectiveness against microbial isolates .

As a preservative, CMI's active sulfur moiety oxidizes thiol-containing residues, which effectively kills most aerobic and anaerobic bacteria . However, isothiazolinones, including CMI, have been known to cause contact dermatitis in some individuals . Similar compounds include methylisothiazolinone (MIT), which is also a widely used preservative in liquid cosmetic and personal care products .

• CAS No.: 26172-55-4
• Product Name: 5-Chloro-2-methyl-4-isothiazolin-3-one
• Molecular Formula: C4H4ClNOS
• Molecular Weight: 149.60 g/mol
• IUPAC Name: 5-chloro-2-methyl-1,2-thiazol-3-one
• Standard InChI: InChI=1S/C4H4ClNOS/c1-6-4(7)2-3(5)8-6/h2H,1H3
• Standard InChIKey: DHNRXBZYEKSXIM-UHFFFAOYSA-N
• SMILES: CN1C(=O)C=C(S1)Cl
• Canonical SMILES: CN1C(=O)C=C(S1)Cl
• Appearance: Orange Solid
• Purity: > 95%
• Synonyms: 5-chloro-2-methyl-4-isothiazolin-3-one; 5-chloro-2-methyl-4-isothiazolin-3-one hydrochloride; 5-chloro-2-methylisothiazolin-3-one; 5-chloro-N-methylisothiazolone; 5243-K-Cg; methylchloro-isothiazolinone; methylchloroisothiazolinone
• Reference: Puangpet P, Chawarung A, McFadden JP: Methylchloroisothiazolinone/Methylisothiazolinone and methylisothiazolinone allergy. Dermatitis. 2015 Mar-Apr;26(2):99-102. doi: 10.1097/DER.0000000000000105. [PMID:25757082]; Yu SH, Sood A, Taylor JS: Patch Testing for Methylisothiazolinone and Methylchloroisothiazolinone-Methylisothiazolinone Contact Allergy. JAMA Dermatol. 2016 Jan;152(1):67-72. doi: 10.1001/jamadermatol.2015.3606. [PMID:26536492]; Castanedo-Tardana MP, Zug KA: Methylisothiazolinone. Dermatitis. 2013 Jan-Feb;24(1):2-6. doi: 10.1097/DER.0b013e31827edc73. [PMID:23340392]
• PubChem Compound: 33344
• Last Modified: Aug 15 2023